Cas no 2137443-78-6 (4-amino-2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 4-amino-2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2137443-78-6
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 6395732
• PubChem ID: 165475341
• Update Time: 2025-06-22

4-amino-2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1-dione
• EN300-1122901
• 2137443-78-6

• Inchi： 1S/C10H22N2O2S/c1-4-6-10(7-5-2)9(11)8-15(13,14)12(10)3/h9H,4-8,11H2,1-3H3
• InChI Key： IKALMYUYNHGQPB-UHFFFAOYSA-N
• SMILES： S1(CC(C(CCC)(CCC)N1C)N)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1-dione

Introduction to 4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione (CAS No. 2137443-78-6)

4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the thiazolidine class, characterized by a sulfur-containing five-membered ring structure. The presence of both amino and carbonyl groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Its unique structural features have garnered attention from researchers exploring novel therapeutic agents and biochemical pathways.

The chemical formula of this compound can be represented as C₉H₁₇N₃O₂S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The molecular weight of 4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione is approximately 229.34 g/mol. This precise molecular structure allows for selective interactions with biological targets, making it a valuable candidate for drug discovery initiatives.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The thiazolidine scaffold is particularly notable for its ability to mimic natural biomolecules and interfere with pathological processes. For instance, derivatives of thiazolidine have been explored for their antimicrobial and anti-inflammatory properties. The specific modifications in 4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione, such as the amino group at the 4-position and the methyl and propyl substituents at the 2- and 3-position respectively, contribute to its unique reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that regulate numerous metabolic processes. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop treatments for conditions ranging from metabolic disorders to cancer. The structural flexibility of 4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione allows it to interact with enzyme active sites or binding pockets through hydrogen bonding, hydrophobic interactions, or other mechanisms.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. These molecules often exhibit enhanced bioavailability and reduced toxicity compared to traditional small-molecule drugs. The thiazolidine ring itself has been shown to improve pharmacokinetic properties by increasing solubility and stability in biological systems. Furthermore, the presence of functional groups like the amino group provides opportunities for further chemical modifications, enabling researchers to fine-tune the properties of the compound for specific applications.

The synthesis of 4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as amination or oxidation. Advanced techniques like catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be employed to introduce desired substituents into the molecule. The efficiency of these synthetic pathways is crucial for large-scale production and commercialization.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for therapeutic development. Researchers are particularly interested in its ability to modulate pathways associated with neurological disorders and inflammatory conditions. For example, thiazolidine derivatives have been investigated for their effects on neurotransmitter systems or their ability to inhibit pro-inflammatory cytokines. While further research is needed to fully elucidate its mechanism of action and therapeutic potential,4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione represents an exciting avenue for future exploration.

The analytical characterization of 4-amino-2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1-dione is essential to confirm its identity and purity before proceeding with biological evaluations. Techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed information about the molecular structure and environment of atoms within the compound. Mass spectrometry (MS) is used to determine the molecular weight and detect any impurities or degradation products. High-performance liquid chromatography (HPLC) offers a robust method for assessing purity by separating components based on their differential interactions with a stationary phase.

Storage conditions are critical for maintaining the stability of 4-amino-2-methyl-3-propylidene-substituted-thiazolidinone over time. This compound should typically be stored at room temperature in a dry environment away from direct sunlight or moisture sources. Proper packaging using inert materials such as amber glass bottles can prevent degradation due to exposure to air or light-sensitive degradation products.

The safety profile of this compound must be thoroughly evaluated before any clinical trials or widespread use in pharmaceutical applications. While it does not fall under categories such as hazardous chemicals or controlled substances,4-amino-N,N'-bis(tert-butyl)-thiourea requires careful handling due to potential irritant properties upon contact with skin or eyes. Standard laboratory precautions including wearing gloves protective eyewear should be observed when handling this material.